[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester

• CAS RN: 106762-07-6
• Molecular Formula: C7H17NS2Si
• Molecular Weight: 207.4 g/mol
• IUPAC Name: 1,1-bis(methylsulfanyl)-N-(trimethylsilylmethyl)methanimine
• InChI: InChI=1S/C7H17NS2Si/c1-9-7(10-2)8-6-11(3,4)5/h6H2,1-5H3
• InChI Key: UDLCMVXUWLNAJC-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)CN=C(SC)SC
• synonyms: [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester

Description

[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester, also known as TSCD, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TSCD is a sulfur-containing compound that is used as a reagent in organic chemistry. It is a colorless liquid with a molecular weight of 223.5 g/mol.

Mechanism Of Action

[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester acts as a sulfur donor in chemical reactions. It reacts with various organic compounds to form sulfur-containing products. [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester is also known to act as a reducing agent in some reactions. The mechanism of action of [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester is complex and varies depending on the reaction conditions and the nature of the substrate.

Biochemical And Physiological Effects

[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester has not been extensively studied for its biochemical and physiological effects. However, it is known that [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester can react with biomolecules such as proteins and nucleic acids, leading to the formation of sulfur-containing adducts. [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester has also been shown to have antioxidant properties, which may have potential applications in the treatment of oxidative stress-related diseases.

Advantages And Limitations For Lab Experiments

[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester has several advantages as a reagent in laboratory experiments. It is easy to handle, stable, and has a long shelf life. [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester is also relatively inexpensive and readily available. However, [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester has some limitations, including its toxicity and the need for careful handling. [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester can also react with air and water, which may affect its reactivity and purity.

Future Directions

There are several future directions for the research on [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester. One potential area of research is the development of new synthetic methods for [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester that are more efficient and environmentally friendly. Another area of research is the investigation of the biochemical and physiological effects of [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester, which may have potential applications in medicine and biotechnology. Additionally, the development of new applications for [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester in fields such as materials science and nanotechnology is an area of interest for future research.

Synthesis Methods

[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester can be synthesized by reacting carbon disulfide with trimethylsilylmethylmagnesium chloride in the presence of a catalyst. The reaction yields [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester as a product, which can be purified by distillation. This synthesis method is efficient and has been widely used in research laboratories for the production of [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester.

Scientific Research Applications

[(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester has been used in various scientific research applications, including its use as a reagent in organic chemistry, as a cross-linking agent in polymer chemistry, and as a stabilizer in the synthesis of nanoparticles. [(Trimethylsilyl)methyl]carbonimidodithioic acid dimethyl ester has also been used in the synthesis of organosulfur compounds and as a precursor for the preparation of sulfur-containing polymers.